Cas no 1779405-32-1 (8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1779405-32-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6424459
• PubChem ID: 105441559
• Update Time: 2026-03-11

8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid
• 1779405-32-1
• D96981
• EN300-739888
• SCHEMBL24113083
• PS-19559

• Inchi： 1S/C9H15NO3/c11-8(12)7-5-9(6-10-7)1-3-13-4-2-9/h7,10H,1-6H2,(H,11,12)
• InChI Key： BUQRRZGYJHMZNO-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CC(C(O)=O)N1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 364.5±42.0 °C(Predicted)
• pka: 2.42±0.20(Predicted)

Additional information on 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1779405-32-1)

8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1779405-32-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spirocyclic structure, combining an oxa (oxygen-containing) and aza (nitrogen-containing) ring system, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, including central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's spiro[4.5]decane core provides structural rigidity, which is crucial for enhancing binding affinity and selectivity in drug-target interactions. This feature aligns with current trends in medicinal chemistry, where 3D molecular architectures are preferred over flat structures to improve drug-like properties. Recent studies highlight its utility in designing GPCR modulators and kinase inhibitors, addressing high-demand therapeutic areas like neurodegenerative diseases and oncology.

From a synthetic perspective, 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid offers versatility. Its carboxylic acid functional group allows for straightforward derivatization via amidation, esterification, or coupling reactions. This adaptability is critical for combinatorial chemistry and high-throughput screening campaigns, which dominate modern drug discovery pipelines. Notably, its stability under physiological conditions makes it suitable for prodrug development, a hot topic in precision medicine.

Environmental and regulatory considerations further enhance the appeal of this compound. Unlike traditional heterocycles requiring hazardous reagents, its synthesis often employs green chemistry principles—aligning with the pharmaceutical industry's push toward sustainable manufacturing. Analytical methods like HPLC and LC-MS confirm its high purity (>98%), meeting stringent standards for preclinical research.

Frequently searched questions related to CAS No. 1779405-32-1 include its solubility profile, storage conditions, and supplier availability. The compound is typically soluble in polar aprotic solvents (e.g., DMSO) and requires storage at -20°C to prevent degradation. As demand grows, major chemical suppliers have listed it in catalogs, often accompanied by COA (Certificate of Analysis) documentation.

In summary, 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid represents a cutting-edge tool for medicinal chemists. Its structural elegance, synthetic flexibility, and alignment with drug discovery trends position it as a key player in next-generation therapeutics. Ongoing research may soon reveal its full potential in addressing unmet medical needs.